3-[(2-fluorocyclopentyl)amino]-1lambda6,2-benzothiazole-1,1-dione

• IUPAC Name: N-(2-fluorocyclopentyl)-1,1-dioxo-1,2-benzothiazol-3-imine
• InChI: InChI=1S/C12H13FN2O2S/c13-9-5-3-6-10(9)14-12-8-4-1-2-7-11(8)18(16,17)15-12/h1-2,4,7,9-10H,3,5-6H2,(H,14,15)
• InChI Key: SKOUBYSUPSLGMR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(C1)F)N=C2C3=CC=CC=C3S(=O)(=O)N2
• Molecular Formula: C12H13FN2O2S
• Molecular Weight: 268.31 g/mol

Description

3-[(2-Fluorocyclopentyl)amino]-1λ6,2-benzothiazole-1,1-dione (FCBD) is a fluorinated benzothiazole derivative that has been used in a variety of scientific research applications. It has been studied for its unique synthesis, biochemical and physiological effects, and potential for use in lab experiments.

Scientific Research Applications

3-[(2-fluorocyclopentyl)amino]-1lambda6,2-benzothiazole-1,1-dione has been used in a variety of scientific research applications. It has been studied for its potential as a novel anti-inflammatory agent and its ability to inhibit the activity of cyclooxygenase-2 (COX-2). It has also been studied for its potential as a novel anti-cancer agent due to its ability to inhibit the growth of tumor cells. Additionally, 3-[(2-fluorocyclopentyl)amino]-1lambda6,2-benzothiazole-1,1-dione has been studied for its potential as an anti-platelet aggregation agent.

Mechanism of Action

3-[(2-fluorocyclopentyl)amino]-1lambda6,2-benzothiazole-1,1-dione has been studied for its ability to act as an inhibitor of COX-2, an enzyme involved in the production of prostaglandins. Prostaglandins are inflammatory mediators that are responsible for the production of pain and inflammation. 3-[(2-fluorocyclopentyl)amino]-1lambda6,2-benzothiazole-1,1-dione is believed to inhibit COX-2 by binding to the active site of the enzyme, thus blocking its activity.
Biochemical and Physiological Effects
Studies have shown that 3-[(2-fluorocyclopentyl)amino]-1lambda6,2-benzothiazole-1,1-dione has anti-inflammatory, anti-cancer, and anti-platelet aggregation effects. In terms of anti-inflammatory effects, 3-[(2-fluorocyclopentyl)amino]-1lambda6,2-benzothiazole-1,1-dione has been shown to reduce the production of prostaglandins, which are responsible for the production of pain and inflammation. In terms of anti-cancer effects, 3-[(2-fluorocyclopentyl)amino]-1lambda6,2-benzothiazole-1,1-dione has been shown to inhibit the growth of tumor cells. Finally, 3-[(2-fluorocyclopentyl)amino]-1lambda6,2-benzothiazole-1,1-dione has been studied for its potential as an anti-platelet aggregation agent due to its ability to inhibit the activity of COX-2.

Advantages and Limitations for Lab Experiments

The use of 3-[(2-fluorocyclopentyl)amino]-1lambda6,2-benzothiazole-1,1-dione in lab experiments has several advantages and limitations. One advantage is that 3-[(2-fluorocyclopentyl)amino]-1lambda6,2-benzothiazole-1,1-dione is relatively easy to synthesize, making it a convenient compound to use in experiments. Additionally, 3-[(2-fluorocyclopentyl)amino]-1lambda6,2-benzothiazole-1,1-dione has been studied for its potential as an anti-inflammatory, anti-cancer, and anti-platelet aggregation agent, making it a useful compound for a variety of research applications. However, there are some limitations to the use of 3-[(2-fluorocyclopentyl)amino]-1lambda6,2-benzothiazole-1,1-dione in lab experiments. For example, 3-[(2-fluorocyclopentyl)amino]-1lambda6,2-benzothiazole-1,1-dione is a relatively new compound, so its long-term effects are not yet known. Additionally, 3-[(2-fluorocyclopentyl)amino]-1lambda6,2-benzothiazole-1,1-dione is a relatively expensive compound, making it difficult to use in large-scale experiments.

Future Directions

The potential of 3-[(2-fluorocyclopentyl)amino]-1lambda6,2-benzothiazole-1,1-dione as a novel anti-inflammatory, anti-cancer, and anti-platelet aggregation agent makes it an attractive compound for further research. Future research should focus on the long-term effects of 3-[(2-fluorocyclopentyl)amino]-1lambda6,2-benzothiazole-1,1-dione, as well as its potential for use in larger-scale experiments. Additionally, further research should be conducted to explore the potential of 3-[(2-fluorocyclopentyl)amino]-1lambda6,2-benzothiazole-1,1-dione as a drug delivery system. Finally, further research should be conducted to explore the potential of 3-[(2-fluorocyclopentyl)amino]-1lambda6,2-benzothiazole-1,1-dione as a therapeutic agent for the treatment of various diseases.

Synthesis Methods

3-[(2-fluorocyclopentyl)amino]-1lambda6,2-benzothiazole-1,1-dione is synthesized by the reaction of 2-fluorocyclopentanecarboxylic acid and benzothiazole-1,1-dione. The reaction is carried out in anhydrous dimethylformamide (DMF) at a temperature of 80°C for 1 hour. The reaction mixture is then cooled to room temperature and the product is isolated by filtration. The product is then purified by recrystallization from acetonitrile.